Cas no 1932118-46-1 ((1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 1932118-46-1
• MF: C₉H₁₄O₄
• MW: 186.21
• MDL: MFCD31705751
• CID: 5266525
• Update Time: 2026-03-09

(1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid

• MDL： MFCD31705751
• Inchi： 1S/C9H14O4/c1-9(2)5(7(10)11)4-6(9)8(12)13-3/h5-6H,4H2,1-3H3,(H,10,11)/t5-,6-/m0/s1
• InChI Key： LBTPMFNHPCCPOW-WDSKDSINSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](C(OC)=O)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic Acid (CAS No. 1932118-46-1)

The compound (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid, identified by its CAS number 1932118-46-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic ester possesses a unique structural framework characterized by a cyclobutane ring substituted with a carboxylic acid group at the 1-position and a methoxycarbonyl (ester) group at the 3-position, along with two methyl groups at the 2-position. The stereochemistry of this compound, specifically the (1R,3R) configuration, plays a crucial role in its biological activity and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The structural motif of (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid aligns well with this trend, as it combines rigidity provided by the cyclobutane ring with functional groups that can modulate biological interactions. The presence of the ester group not only contributes to the compound's solubility and stability but also serves as a versatile handle for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclobutane ring is a common scaffold in natural products and pharmacologically active agents due to its ability to mimic certain biological functionalities while maintaining structural integrity. Additionally, the stereocenters at positions 1 and 3 provide opportunities for tuning the pharmacokinetic properties of derivatives. This has led to several studies exploring its utility in designing novel drug candidates.

Recent research has highlighted the importance of stereochemistry in determining the efficacy of therapeutic agents. The (1R,3R) configuration of (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid has been shown to influence its interaction with biological targets, making it a valuable starting point for structure-activity relationship (SAR) studies. By systematically varying substituents on this core structure, researchers can gain insights into how different chemical modifications affect biological activity.

Furthermore, the compound's ester functionality makes it an attractive candidate for further derivatization via enzymatic or chemical means. For instance, hydrolysis of the ester group can yield a corresponding carboxylic acid derivative, which might exhibit different biological properties compared to the parent compound. This flexibility is particularly useful in drug discovery pipelines where rapid access to diverse chemical libraries is essential.

In terms of synthetic methodologies, (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid can be synthesized through multi-step organic transformations involving cyclization reactions and stereoselective modifications. Advances in catalytic processes have enabled more efficient and scalable production methods for such complex molecules. These improvements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The compound's potential applications extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in material science applications, such as polymer chemistry or chiral ligand design. The ability to incorporate stereodefined building blocks like this into larger molecular frameworks opens up new possibilities for creating functional materials with tailored properties.

From a computational chemistry perspective, studying molecules like (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid provides valuable insights into molecular interactions at an atomic level. High-throughput virtual screening techniques can be employed to identify potential binding partners or to predict how different conformations might influence biological activity. Such computational approaches are becoming increasingly integral to modern drug discovery efforts.

The stereochemical purity of this compound is another critical factor that influences its utility in research and development. Impurities or racemic mixtures can significantly alter biological responses and necessitate rigorous purification protocols. Techniques such as chromatography and crystallization are often employed to achieve high enantiomeric purity necessary for downstream applications.

As our understanding of molecular recognition continues to evolve, compounds like (1R,3R)-3-(methoxycarbonyl)-2,2-dimethylcyclobutane-1-carboxylic acid will continue to play a pivotal role in exploring new therapeutic modalities. Their unique structural features offer chemists and biologists alike an unparalleled platform for innovation across multiple disciplines within chemical biology and medicinal chemistry.